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This guide provides a comprehensive comparison of the pharmacodynamic (PD) effects of
AZD5718 across various studies. AZD5718 is a potent and selective inhibitor of 5-
lipoxygenase-activating protein (FLAP), a key enzyme in the biosynthesis of leukotrienes.[1][2]
By inhibiting FLAP, AZD5718 effectively suppresses the production of pro-inflammatory
leukotrienes, such as Leukotriene B4 (LTB4) and the cysteinyl leukotrienes (LTC4, LTD4,
LTE4). This guide summarizes key quantitative data from preclinical and clinical studies, details
the experimental protocols used to assess the drug's pharmacodynamic effects, and provides
visual representations of the relevant biological pathways and experimental workflows.

Comparative Pharmacodynamic Data

The pharmacodynamic effects of AZD5718 have been consistently demonstrated across
multiple studies, primarily by measuring the inhibition of two key biomarkers: LTB4 in whole
blood and LTE4 in urine. The data presented below is collated from a first-in-human study in
healthy volunteers, a study in healthy Japanese subjects, and the FLAVOUR study in patients
with recent myocardial infarction.
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Inhibition of Leukotriene B4 (LTB4) Production

The inhibitory effect of AZD5718 on LTB4 production is a direct measure of its target
engagement. In preclinical studies, AZD5718 was shown to inhibit LTB4 production in human
whole blood in vitro with an IC50 of 0.039 pmol/L.[1] Clinical studies have consistently shown a
dose-dependent inhibition of LTB4.

Study

. Dose Regimen LTB4 Inhibition  Study
Population
>80% sustained
Healthy Single Ascending  inhibition Ericsson et al.,
300-1200 mg
Volunteers Dose (SAD) throughout the 2018[3]
day
Multiple >80% inhibition ]
Healthy 180, 360, 600 ) Ericsson et al.,
Ascending Dose throughout the
Volunteers mg 2018[3]
(MAD) day at day 10
A post hoc model
predicted 90%
) ) inhibition of
Patients with 50 mg and 200 )
Once Daily plasma LTB4 FLAVOUR study
recent Ml mg

production over
24h with 200 mg
tablets.[3]

Inhibition of Urinary Leukotriene E4 (LTE4) Excretion

Urinary LTE4 is a downstream metabolite of the leukotriene pathway and serves as a
biomarker of systemic leukotriene production. AZD5718 has demonstrated robust and
reproducible inhibition of urinary LTE4 levels.
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Study . .
. Dose Regimen LTEA4 Inhibition  Study

Population

Dose/concentrati

on-effect

) relationship )
Healthy Single and ) Ericsson et al.,
SAD and MAD ] observed with

Volunteers Multiple Doses ] 2018

IC50 values in

the lower nM

range.[3]
Healthy o

60, 180, 360, >80% inhibition Knochel et al.,
Japanese SAD and MAD
) 600 mg for all doses.[4] 2021

Subjects

>80% reduction

at4 and 12
Patients with 50 mg and 200 )

Once Daily weeks for both FLAVOUR study

recent Ml mg

doses vs.

placebo.[5]

Experimental Protocols

The reproducibility of the pharmacodynamic effects of AZD5718 relies on standardized and
validated bioanalytical methods. Below are detailed descriptions of the key experimental
protocols used in the cited studies.

Measurement of Ex Vivo LTB4 Production in Whole
Blood

This assay assesses the direct inhibitory effect of AZD5718 on the capacity of leukocytes
within whole blood to produce LTB4 upon stimulation.

Protocol:

e Blood Collection: Whole blood is collected from subjects into tubes containing an
anticoagulant (e.g., heparin).
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 Stimulation: The blood is stimulated with a calcium ionophore (e.g., A23187) at a
concentration of 10 uM to induce LTB4 production. The stimulation is carried out at 37°C for
30 minutes.

o Termination of Reaction: The reaction is stopped, and cells are separated by centrifugation.

o Sample Preparation: The plasma is subjected to protein precipitation (e.g., with acetone) and
solid-phase extraction to purify LTB4.

e Quantification: LTB4 levels are quantified using a validated method such as
radioimmunoassay (RIA) or liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Measurement of Urinary LTE4

This non-invasive method measures the level of the stable leukotriene metabolite LTE4 in
urine, reflecting systemic leukotriene production over time.

Protocol:

» Urine Collection: Urine samples are collected from subjects. For clinical studies, this can be
a 24-hour collection or a spot urine sample.

» Sample Stabilization: An antioxidant and a metal ion chelating agent are added to the urine
to prevent degradation of LTE4.

o Solid-Phase Extraction (SPE): LTE4 and an internal standard (e.g., LTE4-d3) are isolated
from the urine matrix using an SPE cartridge (e.g., C18).

e Elution and Reconstitution: The analytes are eluted from the SPE cartridge and the eluate is
evaporated to dryness. The residue is then reconstituted in a suitable solvent.

o LC-MS/MS Analysis: The reconstituted sample is injected into a liquid chromatography
system coupled to a tandem mass spectrometer. LTE4 is separated from other components
on a reverse-phase column and detected using multiple reaction monitoring (MRM) in
negative electrospray ionization mode.[6]

o Data Normalization: Urinary LTE4 concentrations are typically normalized to urinary
creatinine levels to account for variations in urine dilution.
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Visualizing the Mechanism and Workflow

To further elucidate the mechanism of action of AZD5718 and the experimental processes, the
following diagrams are provided.
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Caption: AZD5718 inhibits FLAP, blocking leukotriene synthesis.
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Caption: Workflow for LTB4 and LTE4 pharmacodynamic assays.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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